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Compound of Interest

Compound Name: Trimethylsilyl crotonate

cat. No.: B102237

An In-depth Technical Guide to the Physical Properties of Trimethylsilyl Crotonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
trimethylsilyl crotonate. The information is presented to support its application in research,
particularly in chemical synthesis and drug development. All quantitative data is summarized for
clarity, and a logical diagram of the compound's properties is provided.

Core Physical and Chemical Properties

Trimethylsilyl crotonate is a silyl enol ether of crotonic acid. It is a clear, colorless liquid at
room temperature.[1] Its fundamental identifiers and properties are crucial for its proper
handling, storage, and application in synthetic chemistry.

Table 1: Chemical Identifiers for Trimethylsilyl Crotonate
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Identifier Value
CAS Number 18269-64-2
Molecular Formula C7H1402Si

Trimethylsilyl (E)-but-2-enoate,
Synonyms CHsCHCHCOOSI(CHs)s, Trimethylsilyl-2-
Butenoic Acid

InChl=1S/C7H1402Si/c1-5-6-7(8)9-10(2,3)4/h5-

InChl

6H,1-4H3/b6-5+
InChiKey VZRSIPIZCRNSAV-AATRIKPKSA-N
SMILES C/C=C/C(=0)O--INVALID-LINK--(C)C

Table 2: Physical Properties of Trimethylsilyl Crotonate

Property Value Conditions
Molecular Weight 158.27 g/mol

Appearance Clear colorless liquid

Boiling Point 49-50 °C at 10 mmHg
Density 0.897 g/mL at 25 °C
Refractive Index (n20/D) 1.4252 at 20 °C
Flash Point 104 °F

Vapor Pressure 6.61 mmHg at 25 °C
Storage Temperature 0-6 °C

Experimental Methodologies

The physical properties listed above are determined by standard experimental techniques as
documented in chemical literature. While specific experimental protocols for this compound are
not detailed in the provided search results, the general methodologies are as follows:
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» Boiling Point: The boiling point is determined by distillation at a specified pressure (in this
case, reduced pressure at 10 mmHg). The temperature at which the liquid and vapor phases

are in equilibrium is recorded as the boiling point.

o Density: The density is typically measured using a pycnometer or a digital density meter at a
controlled temperature (25 °C). It is calculated as the mass of the substance divided by its

volume.

o Refractive Index: The refractive index is measured using a refractometer, which determines
the extent to which light is bent when passing through the liquid. The measurement is
standardized at a specific wavelength of light (the D-line of sodium, 589 nm) and

temperature (20 °C).

Structural and Property Overview

The following diagram illustrates the relationship between the core chemical structure of

trimethylsilyl crotonate and its key physical properties.
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Trimethylsilyl Crotonate

Thermodynamic & Safety Properties

Storage Temp:
/ 0-6°C

Vapor Pressure:
6.61 mmHg @ 25 °C

Flash Point:
104 °F

/

Physical Properties

Trimethylsilyl Crotonate
C7H1402Si
CAS: 18269-64-2

> Refractive Index:
1.4252 @ 20 °C

Density:
0.897 g/mL @ 25 °C

Boiling Point:
49-50 °C @ 10 mmHg

Appearance:
Clear colorless liquid

Click to download full resolution via product page

Caption: Overview of Trimethylsilyl Crotonate's key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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